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Compound Name: 2-Fluorobenzeneethanethiol

Cat. No.: B15323396 Get Quote

Technical Guide: 2-Fluorobenzeneethanethiol
Disclaimer: Specific experimental data for 2-Fluorobenzeneethanethiol is not readily available

in the public domain. This guide has been compiled using data from structurally analogous

compounds, namely 2-phenylethanethiol and fluorinated benzenethiols. The information

presented herein, including physical properties and experimental protocols, should be

considered representative and may require optimization for the specific target compound.

Introduction
2-Fluorobenzeneethanethiol is an organosulfur compound featuring a 2-fluorophenyl group

attached to an ethanethiol moiety. The presence of the fluorine atom is anticipated to modulate

the electronic properties of the aromatic ring and influence the reactivity of the thiol group. This

document provides a summary of the predicted physical and chemical properties of 2-
Fluorobenzeneethanethiol, a plausible synthetic route, and expected chemical reactivity,

drawing parallels from closely related molecules. This guide is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Physical Properties
Quantitative physical property data for 2-Fluorobenzeneethanethiol is not available. The

following table summarizes the physical properties of analogous compounds to provide an

estimation.
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Property
2-
Phenylethanethiol[
1][2]

2,4-
Difluorobenzenethi
ol

(2-
Fluorophenyl)meth
anethiol

CAS Number 4410-99-5[2] 1996-44-7 72364-46-6

Molecular Formula C₈H₁₀S C₆H₄F₂S C₇H₇FS

Molecular Weight 138.23 g/mol 146.16 g/mol 142.19 g/mol

Boiling Point 217-218 °C (lit.)[2] 59 °C / 20 mmHg (lit.) Not Available

Density
1.032 g/mL at 25 °C

(lit.)[2]

1.29 g/mL at 25 °C

(lit.)
Not Available

Refractive Index n20/D 1.560 (lit.)[2] n20/D 1.5235 (lit.) Not Available

Solubility
Insoluble in water,

soluble in ethanol.[1]
Not Available Not Available

Chemical Properties
The chemical reactivity of 2-Fluorobenzeneethanethiol is dictated by the interplay of the

nucleophilic thiol group and the fluorinated aromatic ring.

Reactivity of the Thiol Group
The thiol group is expected to undergo reactions typical for aliphatic thiols, including:

Oxidation: Mild oxidation is expected to yield the corresponding disulfide, while stronger

oxidizing agents will lead to the sulfonic acid.

Alkylation: The thiol can be readily S-alkylated using alkyl halides in the presence of a base

to form thioethers.

Addition Reactions: As a nucleophile, the thiol can participate in addition reactions to

electrophilic double and triple bonds.[3]

Thioacetal Formation: Reaction with aldehydes and ketones will likely form thioacetals.
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Reactivity of the Fluorinated Aromatic Ring
The fluorine atom on the benzene ring is an ortho, para-directing deactivator for electrophilic

aromatic substitution, due to its strong inductive electron-withdrawing effect and weaker

resonance electron-donating effect. Nucleophilic aromatic substitution may be possible under

certain conditions, with the fluorine atom potentially acting as a leaving group.

Experimental Protocols
Proposed Synthesis of 2-Fluorobenzeneethanethiol
A plausible and common method for the synthesis of arylethanethiols involves the reaction of

the corresponding phenethyl halide with a sulfur nucleophile.[3][4] The following is a

representative protocol adapted from the synthesis of 2-phenylethanethiol.[4]

Reaction:

2-(2-Fluorophenyl)ethyl bromide + Thiourea → S-(2-(2-Fluorophenyl)ethyl)isothiouronium

bromide S-(2-(2-Fluorophenyl)ethyl)isothiouronium bromide + NaOH → 2-
Fluorobenzeneethanethiol

Materials:

2-(2-Fluorophenyl)ethyl bromide

Thiourea

95% Ethanol

5 M Sodium hydroxide (NaOH) solution

2 M Hydrochloric acid (HCl)

Anhydrous magnesium sulfate (MgSO₄)

Nitrogen gas

Procedure:
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Formation of the Isothiouronium Salt: In a round-bottomed flask equipped with a reflux

condenser, combine 1.0 mole of 2-(2-fluorophenyl)ethyl bromide and 1.1 moles of thiourea in

50 mL of 95% ethanol.

Reflux the mixture for 6 hours.

Upon cooling, the S-(2-(2-fluorophenyl)ethyl)isothiouronium bromide salt is expected to

crystallize.

Filter the salt and wash with a small amount of cold ethanol.

Hydrolysis to the Thiol: In a two-necked flask equipped for reflux and with a nitrogen inlet,

add the S-(2-(2-fluorophenyl)ethyl)isothiouronium bromide salt.

Add 300 mL of 5 M sodium hydroxide solution.

Reflux the mixture for 2 hours under a slow stream of nitrogen.

Cool the reaction mixture to room temperature.

Work-up: Carefully acidify the cooled reaction mixture with 2 M hydrochloric acid until the

solution is acidic to litmus paper.

The 2-Fluorobenzeneethanethiol will separate as an oily layer.

Separate the organic layer using a separatory funnel.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent.

The crude product can be purified by vacuum distillation.
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Step 1: Isothiouronium Salt Formation

Step 2: Hydrolysis

2-(2-Fluorophenyl)ethyl bromide

S-(2-(2-Fluorophenyl)ethyl)isothiouronium bromide Ethanol, Reflux (6h)

Thiourea

S-(2-(2-Fluorophenyl)ethyl)isothiouronium bromide

2-Fluorobenzeneethanethiol Reflux (2h)

NaOH (aq)

Click to download full resolution via product page

Proposed synthesis of 2-Fluorobenzeneethanethiol.

2 x 2-Fluorobenzeneethanethiol

Bis(2-(2-fluorophenyl)ethyl) disulfide

 Oxidation

[O]
(Mild Oxidizing Agent, e.g., I₂ or air)

H₂O

Click to download full resolution via product page

Oxidation of 2-Fluorobenzeneethanethiol to the disulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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